Cas no 1261955-02-5 (2-Chloro-4-(4-t-butylphenyl)benzoic acid)

• Product Name: 2-Chloro-4-(4-t-butylphenyl)benzoic acid
• CAS No: 1261955-02-5
• MF: C₁₇H₁₇ClO₂
• MW: 288.768684148788
• MDL: MFCD18321120
• CID: 1037961
• PubChem ID: 53227009
• Update Time: 2025-11-01

2-Chloro-4-(4-t-butylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-(tert-Butyl)-3-chloro-[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-tert-butylphenyl)-2-chlorobenzoic acid
• 2-CHLORO-4-(4-T-BUTYLPHENYL)BENZOIC ACID
• ACMC-209b7f
• AK107425
• ANW-18793
• CTK8A9810
• KB-239259
• MolPort-015-154-275
• [1,1'-Biphenyl]-4-carboxylic acid, 3-chloro-4'-(1,1-dimethylethyl)-
• 2-Chloro-4-(4-tert-butylphenyl)benzoic Acid
• DTXSID50690596
• 4'-tert-Butyl-3-chloro[1,1'-biphenyl]-4-carboxylic acid
• BS-20294
• MFCD18321120
• CS-0209217
• 4'-TERT-BUTYL-3-CHLORO-[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
• 1261955-02-5
• 4'-(tert-Butyl)-3-chloro-[1,1'-biphenyl]-4-carboxylicacid
• 2-Chloro-4-(4-t-butylphenyl)benzoic acid

• MDL： MFCD18321120
• Inchi： 1S/C17H17ClO2/c1-17(2,3)13-7-4-11(5-8-13)12-6-9-14(16(19)20)15(18)10-12/h4-10H,1-3H3,(H,19,20)
• InChI Key： OIFZCPFICBJFFO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 288.09200
• Monoisotopic Mass: 288.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 411.9±33.0 °C at 760 mmHg
• Flash Point: 202.9±25.4 °C
• PSA: 37.30000
• LogP: 5.00270
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Chloro-4-(4-t-butylphenyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-4-(4-t-butylphenyl)benzoic acid

Recent Advances in the Study of 2-Chloro-4-(4-t-butylphenyl)benzoic acid (CAS: 1261955-02-5) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-4-(4-t-butylphenyl)benzoic acid (CAS: 1261955-02-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 2-Chloro-4-(4-t-butylphenyl)benzoic acid, which contribute to its ability to interact with specific biological targets. The presence of the t-butylphenyl group and the chloro-substituted benzoic acid moiety has been shown to enhance its binding affinity to certain enzymes and receptors, making it a promising candidate for further investigation. Researchers have employed advanced computational modeling techniques to predict its interactions with target proteins, providing valuable insights into its mechanism of action.

In vitro and in vivo studies have demonstrated the compound's potential as an anti-inflammatory agent. Preliminary results indicate that 2-Chloro-4-(4-t-butylphenyl)benzoic acid can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. These findings suggest its potential utility in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further studies are underway to elucidate its pharmacokinetic properties and optimize its therapeutic efficacy.

Another area of interest is the compound's role in cancer research. Recent investigations have revealed that 2-Chloro-4-(4-t-butylphenyl)benzoic acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancer. The compound's ability to induce apoptosis and inhibit cell proliferation has been attributed to its modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings underscore its potential as a lead compound for the development of novel anticancer agents.

In addition to its therapeutic potential, researchers have also explored the synthetic pathways for 2-Chloro-4-(4-t-butylphenyl)benzoic acid. Recent advancements in organic synthesis have enabled the efficient production of this compound with high purity and yield. Optimized reaction conditions, such as the use of palladium-catalyzed cross-coupling reactions, have been reported to improve the scalability and cost-effectiveness of its synthesis, facilitating further research and development efforts.

Despite these promising findings, several challenges remain to be addressed. The compound's solubility and bioavailability issues need to be optimized to enhance its therapeutic potential. Additionally, comprehensive toxicity studies are required to ensure its safety profile before progressing to clinical trials. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of 2-Chloro-4-(4-t-butylphenyl)benzoic acid in pharmaceutical applications.

In conclusion, the latest research on 2-Chloro-4-(4-t-butylphenyl)benzoic acid (CAS: 1261955-02-5) highlights its multifaceted potential in chemical biology and drug development. Its anti-inflammatory and anticancer properties, coupled with advancements in synthetic methodologies, position it as a promising candidate for further investigation. Continued research efforts will be crucial to fully understand its mechanisms of action and translate these findings into clinically relevant therapies.